Cas no 71132-06-4 (5-Thiazolecarboxylicacid,2-[[[(1,1-dimethylethyl)imino][(2-methyl-4-quinolinyl)amino]methyl]amino]-,ethyl ester)

5-Thiazolecarboxylicacid,2-[[[(1,1-dimethylethyl)imino][(2-methyl-4-quinolinyl)amino]methyl]amino]-,ethyl ester structure
71132-06-4 structure
Product name:5-Thiazolecarboxylicacid,2-[[[(1,1-dimethylethyl)imino][(2-methyl-4-quinolinyl)amino]methyl]amino]-,ethyl ester
CAS No:71132-06-4
MF:C21H25N5O2S
MW:411.52050280571
CID:578260
PubChem ID:3054336

5-Thiazolecarboxylicacid,2-[[[(1,1-dimethylethyl)imino][(2-methyl-4-quinolinyl)amino]methyl]amino]-,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylicacid,2-[[[(1,1-dimethylethyl)imino][(2-methyl-4-quinolinyl)amino]methyl]amino]-,ethyl ester
    • ethyl 2-[[N'-tert-butyl-N-(2-methylquinolin-4-yl)carbamimidoyl]amino]-1,3-thiazole-5-carboxylate
    • 5-thiazolecarboxylic acid, 2-[[(1Z)-[(1,1-dimethylethyl)amino][(2-methyl-4-quinolinyl)amino]methylene]amino]-, ethyl ester
    • ethyl 2-({(Z)-(tert-butylamino)[(2-methylquinolin-4-yl)amino]methylidene}amino)-1,3-thiazole-5-carboxylate
    • CHEMBL59916
    • 71132-06-4
    • DTXSID20221331
    • BRN 5638899
    • 5-Thiazolecarboxylic acid, 2-(3-tert-butyl-2-(2-methyl-4-quinolyl)guanidino)-, ethyl ester
    • 5-Thiazolecarboxylic acid, 2-((((1,1-dimethylethyl)amino)((2-methyl-4-quinolinyl)amino)methylene)amino)-, ethyl ester
    • Inchi: InChI=1S/C21H25N5O2S/c1-6-28-18(27)17-12-22-20(29-17)25-19(26-21(3,4)5)24-16-11-13(2)23-15-10-8-7-9-14(15)16/h7-12H,6H2,1-5H3,(H2,22,23,24,25,26)
    • InChI Key: HVMCFGHCUTYEAH-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=CN=C(S1)NC(=NC(C)(C)C)NC2=CC(=NC3=CC=CC=C32)C

Computed Properties

  • Exact Mass: 411.17315
  • Monoisotopic Mass: 411.172896
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 594
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 117

Experimental Properties

  • Density: 1.25
  • Boiling Point: 547.5°Cat760mmHg
  • Flash Point: 284.9°C
  • Refractive Index: 1.629
  • PSA: 91.2

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